Cas no 1797901-18-8 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(2-methoxy-2-adamantyl)methyl]acetamide)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(2-methoxy-2-adamantyl)methyl]acetamide
• CAS No: 1797901-18-8
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 5374627
• Update Time: 2025-05-21

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(2-methoxy-2-adamantyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(2-methoxy-2-adamantyl)methyl]acetamide

• Inchi： 1S/C19H28N2O3/c1-11-17(12(2)24-21-11)9-18(22)20-10-19(23-3)15-5-13-4-14(7-15)8-16(19)6-13/h13-16H,4-10H2,1-3H3,(H,20,22)
• InChI Key： DNDGUVOHILRNLV-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)CC1=C(C)ON=C1C

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(2-methoxy-2-adamantyl)methyl]acetamide

Introduction to CAS No. 1797901-18-8: 2-(3,5-Dimethyl-1,2-Oxazol-4-Yl)-N-[(2-Methoxy-2-Adamantyl)Methyl]Acetamide

The compound CAS No. 1797901-18-8, also known as 2-(3,5-Dimethyl-1,2-Oxazol-4-Yl)-N-[(2-Methoxy-2-Adamantyl)Methyl]Acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a substituted oxazole ring and an adamantane moiety. The presence of these functional groups makes it a promising candidate for exploring novel chemical reactions and drug design.

Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or to enhance the pharmacokinetic properties of drugs. The oxazole ring in this compound is further substituted with methyl groups at positions 3 and 5, which may contribute to increased stability and lipophilicity. This makes the molecule potentially suitable for use in drug delivery systems or as a building block for more complex molecules.

The adamantane moiety in the structure is another key feature. Adamantane derivatives are known for their rigid and stable frameworks, which can significantly influence the physical and chemical properties of a compound. The methoxy group attached to the adamantane ring adds an additional layer of functionality, potentially enhancing solubility or acting as a directing group in further chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex molecules like this one. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to construct such intricate structures with high precision. The synthesis of this compound involves several steps, including the formation of the oxazole ring and subsequent coupling reactions to introduce the adamantane substituent.

In terms of applications, this compound has shown promise in preliminary biological assays. Its structure suggests potential activity as an inhibitor or modulator of certain enzymes or receptors. Ongoing research is focused on evaluating its bioactivity against various targets, which could pave the way for its use in therapeutic agents or diagnostic tools.

The integration of computational chemistry techniques has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interactions with biological systems. These studies are crucial for guiding further experimental work and optimizing the compound's properties for specific applications.

In conclusion, CAS No. 1797901-18-8 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored functionalities. Its unique combination of an oxazole ring and an adamantane moiety positions it as a valuable tool for advancing research in drug discovery, materials science, and beyond.